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Compound of Interest

Compound Name: Ac-PAL-AMC

Cat. No.: B3026253 Get Quote

Essential Safety and Handling Guide for Ac-PAL-
AMC
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ac-PAL-AMC (Acetyl-Prolyl-

Alanyl-Leucyl-7-Amino-4-methylcoumarin). Following these procedures is critical for ensuring

laboratory safety and proper experimental execution.

Personal Protective Equipment (PPE)
While Ac-PAL-AMC is not classified as hazardous under the Globally Harmonized System

(GHS), it may cause irritation to the mucous membranes, upper respiratory tract, eyes, and

skin.[1] It may also be harmful if inhaled, ingested, or absorbed through the skin.[1] Therefore,

a comprehensive approach to personal protection is mandatory.

Recommended PPE for Handling Ac-PAL-AMC:
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Protection Type Specific Equipment Purpose

Eye Protection Safety goggles
To prevent eye irritation from

dust or splashes.[1]

Hand Protection Heavy rubber gloves

To prevent skin contact and

potential irritation or

absorption.[1]

Respiratory Protection

NIOSH-approved respirator or

self-contained breathing

apparatus

Recommended, especially in

case of spills or inadequate

ventilation, to prevent

inhalation of dust.[1]

Body Protection
Complete protective clothing

(e.g., lab coat)

To protect skin and personal

clothing from contamination.

Foot Protection Rubber boots

Recommended, particularly

during spill cleanup, to prevent

contamination.

Operational Plans: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Ac-PAL-AMC and to ensure

the safety of laboratory personnel.

Handling Procedures:

Ventilation: Always handle Ac-PAL-AMC in a well-ventilated area to minimize the risk of

inhalation.

Avoid Dust Formation: Take care to avoid creating dust when handling the solid compound.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.

Storage Conditions:
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Parameter Specification Notes

Temperature Store at -20°C. For long-term stability.

Shipping

Shipped at room temperature

in the continental US; may vary

elsewhere.

Upon receipt, transfer to

recommended storage

conditions.

Stability
Stable for at least 4 years

when stored correctly.

Avoid repeated freeze-thaw

cycles.

Stock Solutions

Store at -80°C for up to 6

months or -20°C for up to 1

month.

Disposal Plan
Dispose of Ac-PAL-AMC and any contaminated materials in accordance with all applicable

country, federal, state, and local regulations. Spilled material should be taken up with absorbent

material and disposed of at an authorized site. Avoid releasing the chemical into the

environment.

Experimental Protocol: Measuring Proteasome
Activity
Ac-PAL-AMC is a fluorogenic substrate used to quantify the activity of the β1i/LMP2 subunit of

the 20S immunoproteasome. Upon cleavage by the proteasome, the fluorophore 7-amino-4-

methylcoumarin (AMC) is released, and its fluorescence can be measured.

General Experimental Workflow:

Reagent Preparation:

Prepare a stock solution of Ac-PAL-AMC by dissolving it in DMSO.

Prepare a reaction buffer appropriate for the proteasome activity assay.

Assay Setup:
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In a microplate, add the purified proteasome or cell lysate containing the proteasome.

Add the reaction buffer.

Initiate Reaction:

Add the Ac-PAL-AMC substrate to each well to start the reaction.

Incubation:

Incubate the plate at the desired temperature for a specific period.

Fluorescence Measurement:

Measure the fluorescence intensity using a plate reader with excitation at approximately

351 nm and emission at approximately 430 nm.

Data Analysis:

Quantify the proteasome activity based on the rate of AMC release (increase in

fluorescence over time).
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Caption: Experimental workflow for measuring proteasome activity using Ac-PAL-AMC.

Mechanism of Action
The following diagram illustrates the enzymatic cleavage of Ac-PAL-AMC by the 20S

immunoproteasome, resulting in the release of the fluorescent AMC molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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